![molecular formula C9H12BrN B2703682 3-(4-Bromophenyl)propan-1-amine CAS No. 65984-53-4](/img/structure/B2703682.png)
3-(4-Bromophenyl)propan-1-amine
Overview
Description
3-(4-Bromophenyl)propan-1-amine, also known as 4-bromo-1-phenylpropan-1-amine, is a synthetic compound that has a wide range of applications in scientific research. It is a versatile compound used in a variety of laboratory experiments, and it has been studied extensively in the fields of biochemistry and physiology.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-(4-Bromophenyl)propan-1-amine, focusing on six unique fields:
Pharmaceutical Research
3-(4-Bromophenyl)propan-1-amine is often used in pharmaceutical research as a building block for the synthesis of various bioactive compounds. Its structure allows for the creation of analogs that can be tested for potential therapeutic effects, such as antidepressant, antipsychotic, or anti-inflammatory properties .
Neurochemical Studies
This compound is valuable in neurochemical studies due to its structural similarity to certain neurotransmitters. Researchers use it to investigate the mechanisms of neurotransmitter release, reuptake, and receptor binding. It helps in understanding the biochemical pathways involved in neurological disorders .
Organic Synthesis
In organic chemistry, 3-(4-Bromophenyl)propan-1-amine serves as a versatile intermediate. It is used in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and dyes. Its bromine atom allows for further functionalization through various chemical reactions .
Material Science
The compound is also explored in material science for the development of novel materials. Its incorporation into polymers or other materials can impart unique properties, such as enhanced thermal stability or specific electronic characteristics, making it useful in the creation of advanced materials for electronics or coatings .
Biochemical Assays
3-(4-Bromophenyl)propan-1-amine is utilized in biochemical assays to study enzyme activity and inhibition. Its structure can be modified to create enzyme inhibitors or substrates, which are essential tools in the study of metabolic pathways and the development of enzyme-targeted drugs.
properties
IUPAC Name |
3-(4-bromophenyl)propan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6H,1-2,7,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHIIAOBOIOENJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCN)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)propan-1-amine |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.